Cas no 104992-13-4 (3-Thiophenecarbonitrile,5-acetyl-4-hydroxy-)

• Product Name: 3-Thiophenecarbonitrile,5-acetyl-4-hydroxy-
• CAS No: 104992-13-4
• MF: C₇H₅NO₂S
• MW: 167.185100317001
• CID: 126566
• PubChem ID: 13569055
• Update Time: 2025-04-18

3-Thiophenecarbonitrile,5-acetyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile,5-acetyl-4-hydroxy-
• 3-Thiophenecarbonitrile, 5-acetyl-4-hydroxy- (9CI)
• 104992-13-4
• 5-Acetyl-4-hydroxythiophene-3-carbonitrile

• Inchi： 1S/C7H5NO2S/c1-4(9)7-6(10)5(2-8)3-11-7/h3,10H,1H3
• InChI Key： GJIDSOAVIVXSMC-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C(=C1C(C)=O)O

Computed Properties

• Exact Mass: 167.00415
• Monoisotopic Mass: 167.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 61.09